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Compound of Interest

Compound Name: Irampanel

Cat. No.: B1672174 Get Quote

Essential Safety and Handling Guide for
Irampanel
This document provides crucial safety and logistical information for the handling and disposal

of Irampanel (also known as BIIR 561), a research compound that acts as a dual

noncompetitive antagonist of the AMPA receptor and a voltage-gated sodium channel blocker.

[1][2] Given that a comprehensive Material Safety Data Sheet (MSDS) for Irampanel is not

publicly available, this guide is based on general laboratory safety principles for handling

chemical compounds with unknown toxicological profiles and information extrapolated from

safety data for analogous compounds. Researchers must exercise caution and adhere to

institutional and local regulations.

I. Personal Protective Equipment (PPE) and
Engineering Controls
When handling Irampanel, a comprehensive approach to safety is essential. This includes the

use of appropriate personal protective equipment and engineering controls to minimize

exposure.
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Control Type Minimum Requirement

Engineering Controls

Ventilation
Work with Irampanel powder in a certified

chemical fume hood.

Personal Protective Equipment (PPE)

Eye Protection
ANSI-approved safety glasses with side shields

or chemical safety goggles.

Hand Protection
Chemically resistant gloves (e.g., nitrile).

Change gloves immediately if contaminated.

Body Protection
A lab coat or chemical-resistant apron should be

worn.

Respiratory Protection

If working outside of a fume hood or if

aerosolization is possible, a NIOSH-approved

respirator is recommended.

II. Safe Handling and Storage Procedures
Proper handling and storage are critical to maintaining the integrity of the compound and

ensuring the safety of laboratory personnel.

Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the container is properly labeled with the chemical name, CAS number (206260-

33-5), and any hazard warnings.[3][4]

Storage:

Store Irampanel in a tightly sealed, light-resistant container.

Keep in a cool, dry, and well-ventilated area, away from incompatible materials.
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MedChemExpress recommends room temperature storage in the continental US, but this

may vary elsewhere.[1] Always refer to the supplier's specific storage recommendations on

the Certificate of Analysis.

Handling:

Avoid inhalation of dust and direct contact with skin and eyes.

Weighing and aliquoting of the solid compound should be performed in a chemical fume

hood.

Prepare solutions in a well-ventilated area, preferably within a fume hood.

Wash hands thoroughly with soap and water after handling.

III. Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is necessary.
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Incident Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek medical

attention.

Skin Contact

Remove contaminated clothing and wash the

affected area thoroughly with soap and water for

at least 15 minutes. Seek medical attention if

irritation persists.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion

Do not induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill

For small spills of solid material, carefully sweep

or scoop up the material, avoiding dust

generation. For liquid spills, absorb with an inert

material (e.g., vermiculite, sand). Place all

contaminated material into a sealed, labeled

container for proper disposal. Ventilate the area

and wash the spill site after material pickup is

complete.

IV. Disposal Plan
The disposal of Irampanel and associated waste must be conducted in accordance with all

federal, state, and local regulations for pharmaceutical and chemical waste.

Waste Segregation:

Solid Waste: Unused or expired Irampanel powder, as well as contaminated consumables

(e.g., weigh boats, pipette tips), should be collected in a clearly labeled, sealed hazardous

waste container.
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Liquid Waste: Solutions containing Irampanel should be collected in a designated, sealed,

and labeled hazardous waste container. Do not dispose of down the drain.

Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.

Disposal Method:

All Irampanel waste is considered chemical waste and should be disposed of through your

institution's hazardous waste management program.

Incineration by a licensed hazardous waste disposal facility is the preferred method for

pharmaceutical waste to ensure complete destruction.

V. Experimental Workflow and Safety Logic
The following diagram illustrates the logical workflow for safely handling Irampanel, from

preparation to disposal, incorporating key safety checkpoints.
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Caption: Workflow for the safe handling of Irampanel.
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Disclaimer: This information is intended for use by qualified professionals and is not a

substitute for a formal safety assessment and adherence to all applicable regulations. Always

consult with your institution's Environmental Health and Safety (EHS) department for specific

guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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